Cas no 119017-63-9 (4-bromoazepane)

• Product Name: 4-bromoazepane
• CAS No: 119017-63-9
• MF: C₆H₁₂BrN
• MW: 178.070180892944
• CID: 3670909
• PubChem ID: 85580872
• Update Time: 2025-05-19

4-bromoazepane Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, 4-bromohexahydro-
• 4-bromoazepane
• SCHEMBL16206628
• 119017-63-9
• EN300-1721378

• Inchi： 1S/C6H12BrN/c7-6-2-1-4-8-5-3-6/h6,8H,1-5H2
• InChI Key： XTUZUQFNBQPCBC-UHFFFAOYSA-N
• SMILES： N1CCCC(Br)CC1

Computed Properties

• Exact Mass: 177.01531Da
• Monoisotopic Mass: 177.01531Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12Ų

Additional information on 4-bromoazepane

Recent Advances in the Study of 119017-63-9 and 4-Bromoazepane in Chemical Biology and Pharmaceutical Research

The chemical compound 119017-63-9 and its derivative, 4-bromoazepane, have garnered significant attention in recent years due to their potential applications in drug discovery and chemical biology. This research brief aims to synthesize the latest findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential. The following sections provide a comprehensive overview of recent studies, highlighting key advancements and future directions.

119017-63-9, a compound with a unique chemical structure, has been investigated for its role as a precursor in the synthesis of various pharmacologically active molecules. Recent studies have demonstrated its utility in the development of novel kinase inhibitors, which are critical in targeting cancer pathways. The brominated derivative, 4-bromoazepane, has shown promise as a versatile intermediate in organic synthesis, particularly in the construction of heterocyclic compounds with potential CNS activity.

One of the most notable advancements in this area is the optimization of synthetic routes for 4-bromoazepane, which has improved yield and scalability. Researchers have reported a novel catalytic method that reduces the need for hazardous reagents, aligning with green chemistry principles. This development is particularly relevant for industrial-scale production, where safety and efficiency are paramount.

In terms of biological activity, recent in vitro studies have explored the interaction of 4-bromoazepane with G-protein-coupled receptors (GPCRs). Preliminary data suggest that this compound may modulate specific GPCR subtypes, offering a potential avenue for the treatment of neurological disorders. However, further in vivo studies are required to validate these findings and assess pharmacokinetic properties.

Another critical area of research involves the use of 119017-63-9 in proteolysis-targeting chimeras (PROTACs). These bifunctional molecules, which degrade target proteins, have emerged as a groundbreaking approach in drug development. Recent publications highlight the incorporation of 119017-63-9 into PROTAC designs, enhancing their specificity and efficacy against challenging drug targets, such as undruggable oncoproteins.

Despite these promising developments, challenges remain. The stability of 4-bromoazepane under physiological conditions and its potential off-target effects require further investigation. Additionally, the scalability of synthetic methods for 119017-63-9 must be addressed to facilitate broader application in medicinal chemistry.

In conclusion, the study of 119017-63-9 and 4-bromoazepane continues to evolve, with significant contributions to synthetic chemistry and drug discovery. Future research should focus on elucidating their mechanisms of action, optimizing their pharmacological profiles, and exploring new therapeutic applications. These efforts will undoubtedly advance their potential as valuable tools in chemical biology and pharmaceutical development.